4-bromo-6-methyl-2,3-dihydro-1H-indene
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-bromo-6-methyl-2,3-dihydro-1H-indene involves the bromination of 6-methyl-2,3-dihydro-1H-indene using N-bromosuccinimide (NBS) as the brominating agent.", "Starting Materials": [ "6-methyl-2,3-dihydro-1H-indene", "N-bromosuccinimide (NBS)", "Chloroform", "Methanol", "Sodium hydroxide (NaOH)", "Hydrochloric acid (HCl)" ], "Reaction": [ "Dissolve 6-methyl-2,3-dihydro-1H-indene in chloroform", "Add N-bromosuccinimide (NBS) to the solution", "Stir the mixture at room temperature for several hours", "Filter the mixture to remove any solids", "Wash the solids with methanol", "Dissolve the solids in a solution of sodium hydroxide (NaOH)", "Extract the solution with chloroform", "Dry the chloroform layer with anhydrous sodium sulfate (Na2SO4)", "Evaporate the chloroform to obtain the crude product", "Dissolve the crude product in hydrochloric acid (HCl)", "Filter the solution to remove any solids", "Wash the solids with water", "Dry the solids to obtain 4-bromo-6-methyl-2,3-dihydro-1H-indene" ] } | |
CAS No. |
875-68-3 |
Molecular Formula |
C10H11Br |
Molecular Weight |
211.10 g/mol |
IUPAC Name |
4-bromo-6-methyl-2,3-dihydro-1H-indene |
InChI |
InChI=1S/C10H11Br/c1-7-5-8-3-2-4-9(8)10(11)6-7/h5-6H,2-4H2,1H3 |
InChI Key |
QUZVDEOFAZTTGJ-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(CCC2)C(=C1)Br |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
